1. Home
  2. Product
  3. Reference Standards
  4. Gitoxigenin
Gitoxigenin Gitoxigenin Gitoxigenin is a 3beta-hydroxy steroid, a 14beta-hydroxy steroid and a 16beta-hydroxy steroid. It derives from a hydride of a 5beta-cardanolide.
Brand Name: Vulcanchem
CAS No.: 545-26-6
VCID: VC0107731
InChI: InChI=1S/C23H34O5/c1-21-7-5-15(24)10-14(21)3-4-17-16(21)6-8-22(2)20(13-9-19(26)28-12-13)18(25)11-23(17,22)27/h9,14-18,20,24-25,27H,3-8,10-12H2,1-2H3/t14-,15+,16+,17-,18+,20+,21+,22-,23+/m1/s1
SMILES: CC12CCC(CC1CCC3C2CCC4(C3(CC(C4C5=CC(=O)OC5)O)O)C)O
Molecular Formula: C23H34O5
Molecular Weight: 390.5 g/mol

Gitoxigenin

CAS No.: 545-26-6

Reference Standards

VCID: VC0107731

Molecular Formula: C23H34O5

Molecular Weight: 390.5 g/mol

Gitoxigenin - 545-26-6

CAS No. 545-26-6
Product Name Gitoxigenin
Molecular Formula C23H34O5
Molecular Weight 390.5 g/mol
IUPAC Name 3-[(3S,5R,8R,9S,10S,13R,14S,16S,17R)-3,14,16-trihydroxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]-2H-furan-5-one
Standard InChI InChI=1S/C23H34O5/c1-21-7-5-15(24)10-14(21)3-4-17-16(21)6-8-22(2)20(13-9-19(26)28-12-13)18(25)11-23(17,22)27/h9,14-18,20,24-25,27H,3-8,10-12H2,1-2H3/t14-,15+,16+,17-,18+,20+,21+,22-,23+/m1/s1
Standard InChIKey PVAMXWLZJKTXFW-VQMOFDJESA-N
Isomeric SMILES C[C@]12CC[C@@H](C[C@H]1CC[C@@H]3[C@@H]2CC[C@]4([C@@]3(C[C@@H]([C@@H]4C5=CC(=O)OC5)O)O)C)O
SMILES CC12CCC(CC1CCC3C2CCC4(C3(CC(C4C5=CC(=O)OC5)O)O)C)O
Canonical SMILES CC12CCC(CC1CCC3C2CCC4(C3(CC(C4C5=CC(=O)OC5)O)O)C)O
Description Gitoxigenin is a 3beta-hydroxy steroid, a 14beta-hydroxy steroid and a 16beta-hydroxy steroid. It derives from a hydride of a 5beta-cardanolide.
Synonyms 3β,14,16β-Trihydroxy-5β-card-20(22)-enolide; (3β,5β,16β)-3,14,16-Trihydroxycard-20(22)-enolide; 16β-Hydroxydigitoxigenin; NSC 407807
PubChem Compound 348482
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19